![molecular formula C18H15ClN2O2 B6580766 4-[(3-chloro-4-methylphenyl)amino]-6-methylquinoline-2-carboxylic acid CAS No. 1030089-78-1](/img/structure/B6580766.png)
4-[(3-chloro-4-methylphenyl)amino]-6-methylquinoline-2-carboxylic acid
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Overview
Description
The compound “4-[(3-chloro-4-methylphenyl)amino]-6-methylquinoline-2-carboxylic acid” is a complex organic molecule that contains several functional groups, including an amino group, a carboxylic acid group, and a quinoline group . Quinolines are nitrogen-containing bicyclic compounds that are widely found throughout nature in various forms .
Molecular Structure Analysis
The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The quinoline portion of the molecule is a bicyclic structure containing a benzene ring fused to a pyridine ring . The 3-chloro-4-methylphenyl portion is a benzene ring with a chlorine atom and a methyl group attached .
Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. Quinoline derivatives are known to undergo a variety of reactions . For instance, they can inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death .
Scientific Research Applications
Pain Relief
Tolfenamic acid is used specifically for relieving the pain of migraines . It’s a non-narcotic analgesic, meaning it provides pain relief without the risk of addiction .
Anti-inflammatory
Tolfenamic acid is a non-steroidal anti-inflammatory drug (NSAID) . It works by blocking the synthesis of prostaglandins by inhibiting cyclooxygenase, which converts arachidonic acid to cyclic endoperoxides, precursors of prostaglandins .
Antipyretic
As an NSAID, Tolfenamic acid also has antipyretic actions, meaning it can reduce fever .
Anticancer Activity
Tolfenamic acid has shown anticancer activity . While the exact mechanisms are still being researched, this opens up potential applications in cancer treatment.
Inhibition of Pantothenate Kinase
Tolfenamic acid has been found to inhibit pantothenate kinase (EC 2.7.1.33), an enzyme involved in the biosynthesis of coenzyme A . This could have implications for treating diseases where this pathway is disrupted.
Inhibition of Prostaglandin-Endoperoxide Synthase
Tolfenamic acid is an inhibitor of prostaglandin-endoperoxide synthase (EC 1.14.99.1) . This enzyme is involved in the production of prostaglandins, which play key roles in inflammation and pain.
Mechanism of Action
Target of Action
The compound “4-[(3-chloro-4-methylphenyl)amino]-6-methylquinoline-2-carboxylic acid” is structurally related to Tolfenamic acid , a known non-steroidal anti-inflammatory drug (NSAID). NSAIDs typically exert their effects by inhibiting the cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins, key mediators of inflammation and pain .
Mode of Action
As an NSAID, this compound likely interacts with its target, the COX enzymes, by blocking the active site of the enzyme. This prevents the conversion of arachidonic acid to prostaglandin H2, the first step in the production of prostaglandins . The resulting decrease in prostaglandin synthesis leads to reduced inflammation and pain.
Biochemical Pathways
The primary biochemical pathway affected by this compound is the arachidonic acid pathway. By inhibiting the COX enzymes, the compound prevents the conversion of arachidonic acid to prostaglandin H2, effectively halting the production of downstream prostaglandins . These prostaglandins normally play a role in processes such as inflammation, pain sensation, and fever generation.
Result of Action
The primary molecular effect of this compound’s action is the reduction in prostaglandin synthesis. On a cellular level, this leads to a decrease in the inflammatory response, as prostaglandins are key mediators of inflammation. Clinically, this results in a reduction in symptoms such as pain, swelling, and fever .
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-(3-chloro-4-methylanilino)-6-methylquinoline-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15ClN2O2/c1-10-3-6-15-13(7-10)16(9-17(21-15)18(22)23)20-12-5-4-11(2)14(19)8-12/h3-9H,1-2H3,(H,20,21)(H,22,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MNORLUNZHQKDRY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(C=C2NC3=CC(=C(C=C3)C)Cl)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(3-Chloro-4-methylphenyl)amino]-6-methylquinoline-2-carboxylic acid |
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